Cas no 1788532-72-8 (2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide)
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-2-phenylbutanamide
- 2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide
-
- Inchi: 1S/C17H21N4O/c1-2-15(14-6-4-3-5-7-14)17(22)18-10-11-20-12-13-21-16(20)8-9-19-21/h3-9,12-13,15,19H,2,10-11H2,1H3,(H,18,22)
- InChI Key: NMWCQJZOKHTOED-UHFFFAOYSA-N
- SMILES: C(NCCN1=C2C=CNN2C=C1)(=O)C(C1=CC=CC=C1)CC
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6439-7353-2μmol |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-5μmol |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-10μmol |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-20μmol |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-1mg |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-2mg |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-3mg |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-4mg |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-5mg |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-7353-10mg |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide |
1788532-72-8 | 10mg |
$79.0 | 2023-09-09 |
2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide
Comprehensive Overview of 2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide (CAS No. 1788532-72-8)
In the rapidly evolving field of medicinal chemistry, 2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide (CAS No. 1788532-72-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazolo[1,5-a]imidazole core, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a phenylbutanamide moiety with a pyrazoloimidazole scaffold, offering a versatile platform for further chemical modifications.
The compound's CAS number 1788532-72-8 serves as a critical identifier in scientific databases, ensuring accurate referencing across studies. Its molecular structure, featuring a 2-phenylbutanamide group linked to a 1H-pyrazolo[1,5-a]imidazole via an ethyl spacer, has sparked discussions in academic circles about its potential as a kinase inhibitor or GPCR modulator. These properties align with current trends in targeted therapy and precision medicine, making it a relevant topic in contemporary pharmaceutical research.
Recent literature highlights the growing demand for novel heterocyclic compounds like 2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide, especially in the context of cancer research and neurodegenerative diseases. The compound's imidazole and pyrazole rings are known to participate in crucial hydrogen bonding interactions with biological targets, a feature frequently exploited in rational drug design. This has led to increased searches for "pyrazoloimidazole derivatives" and "small molecule therapeutics" across scientific platforms.
From a synthetic chemistry perspective, the preparation of CAS 1788532-72-8 involves sophisticated multi-step organic synthesis techniques. The N-ethyl linkage between the butanamide and pyrazoloimidazole moieties presents interesting challenges in terms of stereoselectivity and yield optimization. These aspects are particularly relevant to researchers investigating "green chemistry approaches" and "atom economy" in pharmaceutical manufacturing.
The physicochemical properties of 2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide have been subject to computational modeling studies, with particular focus on its logP values and solubility profiles. These parameters are crucial for understanding its potential as a bioavailable drug candidate, a topic frequently searched in conjunction with "ADMET prediction" and "drug-likeness criteria". The compound's balanced lipophilicity makes it an attractive subject for medicinal chemistry optimization programs.
In the context of current drug discovery pipelines, analogs of 1788532-72-8 are being evaluated for their structure-activity relationships (SAR). The presence of both hydrogen bond acceptors and aromatic systems in its structure suggests potential interactions with various biological targets, a feature that aligns with popular search queries about "multi-target directed ligands" and "polypharmacology". This has positioned the compound as a valuable case study in modern pharmacophore modeling.
The intellectual property landscape surrounding 2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide reflects its commercial potential, with several patents filed for related chemical entities. This commercial interest correlates with growing online searches for "novel therapeutic scaffolds" and "patented pharmaceutical compounds". The compound's privileged structure characteristics make it particularly valuable in fragment-based drug discovery approaches.
Analytical characterization of CAS 1788532-72-8 typically involves advanced techniques such as LC-MS and NMR spectroscopy, topics frequently searched by quality control professionals. The compound's distinct spectral signatures and chromatographic behavior have been documented in several technical reports, providing valuable reference data for researchers working with similar nitrogen-rich heterocycles.
From a formulation perspective, the solid-state properties of 2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide are of particular interest to pharmaceutical scientists investigating "cocrystal formation" and "polymorphism screening". These aspects gain additional relevance in light of current industry focus on drug product stability and intellectual property extension strategies.
As the pharmaceutical industry continues to explore underexplored chemical space, compounds like 1788532-72-8 represent important stepping stones in the development of next-generation therapeutics. Its unique combination of pharmacophoric elements ensures continued research attention, particularly in academic and industrial settings focused on hit-to-lead optimization and lead compound identification.
1788532-72-8 (2-phenyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)butanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)